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Compound of Interest

Compound Name: 4-Thiazolemethanol, 2-methoxy-

Cat. No.: B009389 Get Quote

An In-depth Technical Guide to 4-
Thiazolemethanol, 2-methoxy-
This technical guide provides a comprehensive overview of the chemical properties and

reactivity of 4-Thiazolemethanol, 2-methoxy-, a heterocyclic compound of interest to

researchers and professionals in drug development. Due to the limited publicly available data,

this document summarizes the known information and highlights areas where further

experimental investigation is required.

Core Chemical Properties
Currently, detailed experimental data for many of the core chemical properties of 4-
Thiazolemethanol, 2-methoxy- are not extensively reported in publicly accessible scientific

literature. The available information is summarized in the table below.
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Property Value Source

Molecular Formula C5H7NO2S PubChem

Molecular Weight 145.18 g/mol PubChem

Boiling Point 134.6°C at 760 mmHg ChemSrc

CAS Number 337449-65-9 PubChem

Canonical SMILES COC1=NC=C(S1)CO PubChem

InChI Key
ULVSHHDXALHFNQ-

UHFFFAOYSA-N
PubChem

Note: Data on properties such as melting point, solubility in various solvents, and pKa are not

readily available and would require experimental determination.

Reactivity and Stability
Detailed studies on the chemical reactivity and stability of 4-Thiazolemethanol, 2-methoxy-
are scarce. However, based on the functional groups present (a 2-methoxythiazole ring and a

primary alcohol), its reactivity can be inferred.

The 2-methoxy group on the thiazole ring is expected to influence the electron density of the

heterocyclic system. The hydroxymethyl group at the 4-position is a primary alcohol and will

likely undergo typical alcohol reactions, such as oxidation to an aldehyde or carboxylic acid,

and esterification. The thiazole ring itself is an aromatic heterocycle, which generally possesses

a degree of stability, but can also participate in various substitution reactions.

Further experimental work is necessary to fully characterize its reactivity profile and stability

under different conditions, such as pH, temperature, and in the presence of oxidizing or

reducing agents.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

4-Thiazolemethanol, 2-methoxy- are not currently available in the public domain. While its
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synthesis is mentioned in patent literature, specific, step-by-step procedures suitable for

laboratory replication are not provided.

Biological Activity and Signaling Pathways
There is currently no publicly available information detailing the biological activity of 4-
Thiazolemethanol, 2-methoxy- or its involvement in any specific signaling pathways. Its

structural motifs may be of interest in medicinal chemistry for the development of novel

therapeutic agents, but this remains an unexplored area of research.

Logical Relationship Diagram
Due to the absence of information on signaling pathways or complex experimental workflows

involving this compound, a diagram representing these aspects cannot be constructed.

However, a logical workflow for the initial characterization of this compound can be proposed.
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Caption: Proposed workflow for the synthesis and characterization of 4-Thiazolemethanol, 2-
methoxy-.

This guide underscores the need for further research to fully elucidate the chemical and

biological properties of 4-Thiazolemethanol, 2-methoxy-. The provided information serves as

a foundational resource for scientists and researchers initiating studies on this compound.
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To cite this document: BenchChem. ["4-Thiazolemethanol, 2-methoxy-" chemical properties
and reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009389#4-thiazolemethanol-2-methoxy-chemical-
properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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